Cas no 2092062-85-4 (2-Bromo-3-(difluoromethyl)thiophene)

• Product Name: 2-Bromo-3-(difluoromethyl)thiophene
• CAS No: 2092062-85-4
• MF: C₅H₃BrF₂S
• MW: 213.043126344681
• CID: 5212875
• Update Time: 2025-07-19

2-Bromo-3-(difluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)thiophene
• Thiophene, 2-bromo-3-(difluoromethyl)-

• Inchi： 1S/C5H3BrF2S/c6-4-3(5(7)8)1-2-9-4/h1-2,5H
• InChI Key： GNYIGOHSSDEQGM-UHFFFAOYSA-N
• SMILES： C1(Br)SC=CC=1C(F)F

Additional information on 2-Bromo-3-(difluoromethyl)thiophene

2-Bromo-3-(difluoromethyl)thiophene: A Versatile Building Block in Modern Chemical Synthesis

2-Bromo-3-(difluoromethyl)thiophene (CAS No. 2092062-85-4) is a highly valuable compound in the field of organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. This compound features a thiophene ring with a bromo substituent at the 2-position and a difluoromethyl group at the 3-position, making it a versatile building block for a wide range of chemical transformations.

The unique combination of the bromo and difluoromethyl functionalities in 2-Bromo-3-(difluoromethyl)thiophene provides several advantages. The bromo group can serve as an excellent leaving group for various coupling reactions, such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are crucial for constructing complex molecular architectures, including those found in bioactive compounds and drug candidates. The difluoromethyl group, on the other hand, introduces significant electronic and steric effects, which can influence the pharmacological properties of the final products.

Recent research has highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug molecules. The difluoromethyl group in 2-Bromo-3-(difluoromethyl)thiophene is particularly advantageous because it can mimic the effects of a trifluoromethyl group while offering better synthetic accessibility. This makes it an attractive choice for medicinal chemists aiming to optimize lead compounds.

In the context of agrochemicals, 2-Bromo-3-(difluoromethyl)thiophene has shown promise as a key intermediate in the synthesis of herbicides and fungicides. The thiophene ring provides structural diversity and biological activity, while the bromo and difluoromethyl groups offer additional opportunities for functionalization and optimization. Studies have demonstrated that compounds derived from this building block exhibit enhanced efficacy against various plant pathogens and weeds.

The synthetic versatility of 2-Bromo-3-(difluoromethyl)thiophene is further enhanced by its compatibility with modern synthetic methodologies. For instance, transition-metal-catalyzed cross-coupling reactions have been extensively used to incorporate this compound into more complex structures. These reactions are often performed under mild conditions, ensuring high yields and minimal side products. Additionally, the use of green chemistry principles in these syntheses aligns with the growing emphasis on sustainable chemical processes.

Beyond its applications in pharmaceuticals and agrochemicals, 2-Bromo-3-(difluoromethyl)thiophene has also found utility in materials science. The thiophene ring is a common motif in conjugated polymers used for organic electronics, such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The introduction of bromo and difluoromethyl groups can fine-tune the electronic properties of these materials, leading to improved device performance.

In conclusion, 2-Bromo-3-(difluoromethyl)thiophene (CAS No. 2092062-85-4) is a highly versatile compound with broad applications across multiple fields. Its unique combination of functionalities makes it an indispensable building block for synthetic chemists working on drug discovery, agrochemical development, and advanced materials. As research continues to uncover new possibilities for this compound, its importance in modern chemical synthesis is likely to grow even further.